1-(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Specification

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethanol
• Standard InChI: InChI=1S/C11H14O2/c1-7-5-10-6-9(8(2)12)3-4-11(10)13-7/h3-4,6-8,12H,5H2,1-2H3
• Standard InChI Key: AWTLQROWORGMKX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(C)O

Introduction

1-(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol is a chemical compound with the CAS number 1568407-43-1. It belongs to the benzofuran class of compounds, which are known for their diverse biological activities and applications in pharmaceutical research. This compound is specifically noted for its structural features, which include a benzofuran ring system with a methyl group and an ethan-1-ol side chain.

2.2. Physical and Chemical Characteristics

Property	Value
LogP	1.92
Heavy Atoms Count	13
Rotatable Bond Count	1
Number of Rings	2
Carbon Bond Saturation, Fsp3	0.454
Polar Surface Area (Å)	29
Hydrogen Bond Acceptors Count	2
Hydrogen Bond Donors Count	1

Synthesis and Availability

The synthesis of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol typically involves organic chemistry methods, although specific synthesis routes are not detailed in the available literature. This compound is available from various chemical suppliers, such as Chemspace and BLDPharm, for research purposes.

Biological Activity and Potential Applications

While specific biological activities of 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol are not well-documented, compounds within the benzofuran class have shown potential in various therapeutic areas, including anticancer and antimicrobial applications. The structural similarity to other benzofurans suggests that this compound could be explored for similar biological activities.

Related Compounds and Research

Related compounds, such as 1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one, have been studied for their biological activities. For instance, derivatives of benzofurans have demonstrated anticancer properties, highlighting the potential of this class of compounds in drug discovery.